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Compound of Interest

Compound Name: Z-Phenylalaninol

Cat. No.: B126708

An In-depth Technical Guide to the Safe Handling of Z-Phenylalaninol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Z-Phenylalaninol
(CAS RN: 6372-14-1), a chiral amino alcohol utilized as a building block in organic synthesis
and pharmaceutical development.[1] Given that the toxicological properties of many research
chemicals have not been fully investigated, a cautious and informed approach is paramount to
ensure laboratory safety. This document synthesizes information from multiple safety data
sheets (SDS) and chemical databases to provide a thorough overview for professionals.

Hazard Identification and Classification

Z-Phenylalaninol is not consistently classified as a hazardous substance by all suppliers
under Regulation (EC) No. 1272/2008.[2] However, some safety data sheets indicate it may be
harmful if swallowed and can cause skin and eye irritation or burns.[3][4] One supplier
classifies the material as corrosive.[4] Due to the lack of exhaustive toxicological data, it is
prudent to handle this compound with care, assuming it is potentially hazardous.[5]

Key Potential Hazards:
o May cause irritation to the skin, eyes, and respiratory tract.[6]

e May be harmful if ingested.[3]
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» Stable under recommended storage conditions, but incompatible with strong oxidizing
agents, acids, acid chlorides, and acid anhydrides.[6][7]

e Hazardous decomposition products upon combustion include carbon oxides (CO, CO2) and
nitrogen oxides (NOXx).[3][6]

Physical and Toxicological Properties

Quantitative data for Z-Phenylalaninol and its related compounds are summarized below. A
significant portion of toxicological data is not available, underscoring the need for careful
handling.
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Property Value Source(s)
Chemical Identity
benzyl N-[(2S)-1-hydroxy-3-
UPAC Name phenil/lpro[;an?z-yl])(/:arba):nate 18]
Z-L-Phenylalaninol, Cbz-
Synonyms Phenylalaninol, (S)-2-(Z- [9][10]
Amino)-3-phenyl-1-propanol
CAS Number 6372-14-1 [10]
Molecular Formula C17H19NO3 [8][9]
Molecular Weight 285.34 g/mol [8][10]
Physical Properties
Physical State Crystalline Powder Solid [5][6]
Appearance Light yellow [51[6]
Melting Point 90 - 94 °C (194 - 201.2 °F) [5][10]
Solubility No data available [6]

Toxicological Data

Acute Toxicity (Oral)

No data available

[5]

Acute Toxicity (Dermal)

No data available

[5]

Acute Toxicity (Inhalation)

No data available

[5]

Skin Corrosion/Irritation

No data available; some

sources indicate it is corrosive.

[4]115]

Carcinogenicity

No ingredient is identified as a
carcinogen by IARC, ACGIH,
or NTP.

Safe Handling and Engineering Controls
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Proper handling procedures are critical to minimize exposure risk. This involves a combination
of engineering controls and personal protective equipment.

Engineering Controls

Use process enclosures, local exhaust ventilation, or other engineering controls to maintain
airborne levels below any recommended exposure limits.[6] When handling the solid
compound, all manipulations should be performed in a chemical fume hood to prevent the
inhalation of airborne particles.[11] Ensure that an eyewash station and safety shower are
readily accessible.[11]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is required. The selection of appropriate PPE should follow a
risk-based assessment of the procedures being performed.
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Handling Z-Phenylalaninol?

Minimum PPE:
- ANSI Z87.1 Safety Glasses
- Nitrile Gloves
- Lab Coat
- Long Pants & Closed-Toe Shoes

Risk of dust
generation?

Add NIOSH-approved
N95 dust mask/respirator

Significant risk
of splashing?

Wear face shield

No
over safety glasses

Proceed with work

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Methodology for PPE Selection and Use:
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o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[7] A face
shield should be worn in addition to goggles if there is a significant risk of splashing.[3][11]

o Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile or neoprene).[3][11]
Gloves must be inspected before use. Use proper glove removal technique, without touching
the glove's outer surface, to avoid skin contact.[2] Dispose of contaminated gloves after use
in accordance with laboratory practices and regulations.[3]

« Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes to prevent skin
exposure.[6][12] For procedures with a higher risk of splashes, a chemical-resistant apron is
recommended.[11]

o Respiratory Protection: If handling procedures may generate dust, use a NIOSH-approved
N95 (US) or P1 (EN 143) dust mask or respirator.[6][11] All respiratory protection should be
used in accordance with a comprehensive respiratory protection program.

Hygiene Measures

Wash hands thoroughly with soap and water after handling is complete, before breaks, and at
the end of the workday.[3][6] Do not eat, drink, or smoke in handling areas.[13] Launder
contaminated clothing before reuse.[3][13]

Storage and Disposal
Storage

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7] Store away from
incompatible materials such as acids, acid chlorides, acid anhydrides, and strong oxidizing
agents.[6][13] Some sources note that the material is air-sensitive and should be stored under
an inert gas.[6]

Disposal

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[6] Offer surplus and non-recyclable solutions to a licensed disposal company.[2]
Decontaminate empty containers before disposal.[13] Do not let the product enter drains.[3]
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Emergency Procedures: First Aid and Spill

Response
First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Click to download full resolution via product page
Caption: First aid procedures for different routes of exposure.

Experimental Protocol for First Aid Response:

Inhalation: If breathed in, move the person into fresh air.[3] If the person is not breathing,
give artificial respiration.[3] Seek immediate medical attention.[4]

o Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected area with
soap and plenty of water.[3] Seek immediate medical attention.[4]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[4][6] Remove contact lenses if present and easy to do.[4] Immediate
medical attention is required.[4]

e Ingestion: Do NOT induce vomiting.[3][4] Never give anything by mouth to an unconscious
person.[3] Rinse mouth with water and call a physician immediately.[3][4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][3]
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» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides and carbon oxides.[4][6]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4][6]

Accidental Release Measures

Procedures for cleaning up spills should be in place before handling the material.

Spill Detected

Assess Spill Size

Small & Contained Large or Uncontained

Minor Spill Major Spill

1. Clear area of personnel and move upwind.
2. Alert Emergency Responders.
3. Wear full body protective clothing with breathing apparatus.
4. Prevent spillage from entering drains.
5. Contain spill with sand, earth, or vermiculite.
6. Collect material into labeled containers for disposal.

1. Ensure adequate ventilation & wear full PPE.
2. Remove ignition sources.
3. Use dry clean-up procedures (sweep, shovel).
4. Avoid generating dust.
5. Place in a suitable, closed, labeled container for disposal.

Click to download full resolution via product page

Caption: Decision tree for responding to minor and major spills.

Methodology for Spill Containment and Cleanup:

e Personal Precautions: Use personal protective equipment as detailed in Section 3.2.[3]
Ensure adequate ventilation and avoid breathing dust or vapors.[3]
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e Environmental Precautions: Prevent the product from entering drains or waterways.[3][13]
e Containment and Cleanup:

o Minor Spills: For small spills, use dry clean-up procedures.[13] Sweep up and shovel the
material into a suitable, closed container for disposal without creating dust.[3][7]

o Major Spills: For large spills, clear the area of all personnel and move upwind.[13] Alert
emergency responders.[13] Contain the spill with sand, earth, or vermiculite and collect
the recoverable product into labeled containers for disposal.[13]

Biological Context and Potential Signhaling

While specific signaling pathways for Z-Phenylalaninol are not detailed in the safety literature,
its parent compound, Phenylalaninol, is known to be a psychostimulant and a monoamine
releasing agent (MRA).[14] Phenylalaninol shows a preference for releasing norepinephrine
and, to a lesser extent, dopamine.[14] This action is relevant for drug development
professionals, as understanding the potential biological activity of a compound and its analogs
is crucial for safety assessment.

Presynaptic Neuron

Monoamine Promotes Efflux
) Transporters >
Interacts with

Tranw'

Vesicles containing
Norepinephrine (NE)
& Dopamine (DA)

Increased Release of
NE and DA into
Synaptic Cleft

Phenylalaninol-like

Compound
(e.g., Z-Phenylalaninol)

Conceptual Monoamine Release by Phenylalaninol-like Compounds

Click to download full resolution via product page

Caption: Conceptual diagram of monoamine release by Phenylalaninol-like compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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